Cas no 2173108-88-6 (1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2173108-88-6
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5094629
• Update Time: 2025-10-30

1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• 5-oxo-1-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxylic acid
• 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylicacid
• 5-oxo-1-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H13N3O3S/c1-5(2)8-11-12-10(17-8)13-4-6(9(15)16)3-7(13)14/h5-6H,3-4H2,1-2H3,(H,15,16)
• InChI Key： GFJSJSKIAPBTJH-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NN=C1N1C(CC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 0.5
• Topological Polar Surface Area: 112

Additional information on 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2173108-88-6)

1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2173108-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. Its molecular structure combines a pyrrolidine-3-carboxylic acid moiety with a 5-isopropyl-1,3,4-thiadiazol-2-yl group, making it a promising candidate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. The compound's CAS No. 2173108-88-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug synthesis and molecular optimization.

One of the key reasons for the compound's popularity is its potential application in targeting enzyme inhibition and receptor modulation. The thiadiazole ring in its structure is known to interact with various biological targets, making it a valuable building block for pharmaceutical intermediates. Additionally, the 5-oxopyrrolidine-3-carboxylic acid moiety contributes to its solubility and bioavailability, which are critical factors in drug design.

The synthesis of 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore its derivatives to enhance pharmacokinetic properties or to achieve specific therapeutic effects. Its CAS No. 2173108-88-6 is a common query among chemists seeking reliable synthetic protocols or analytical data.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where thiadiazole-based compounds are known for their herbicidal and fungicidal properties. The isopropyl group in its structure may contribute to its stability and efficacy in such formulations. This dual applicability in life sciences and crop protection makes it a compound of broad interest.

From an analytical perspective, 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and structural verification, ensuring its suitability for further research or industrial use. The compound's CAS No. 2173108-88-6 is often referenced in patent literature, highlighting its commercial potential.

In conclusion, 1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2173108-88-6) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in multiple fields. Its structural complexity and functional versatility make it a subject of ongoing research, with implications for both human health and agricultural productivity. As scientific advancements progress, this compound is likely to remain a focal point for researchers exploring new bioactive molecules.